Cas no 62811-98-7 (Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)-)

• Product Name: Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)-
• CAS No: 62811-98-7
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• MDL: MFCD12498698
• CID: 430630
• PubChem ID: 45588285
• Update Time: 2025-10-25

Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)-
• 4-chloro-2-(chloromethyl)-5-phenylmethoxypyridine
• 5-(Benzyloxy)-4-chloro-2-(chloromethyl)pyridine
• 5-Benzyloxy-4-chlor-2-chlormethylpyridin
• benzyloxychlorochloromethylpyridine
• FD-0010
• HKZQPUHZXRZWHR-UHFFFAOYSA-N
• 62811-98-7
• SCHEMBL2899329
• 5-benzyloxy-4-chloro-2-chloromethyl-pyridine
• FT-0681017
• J-516289
• DTXSID10670612
• MFCD12498698
• AKOS005072681
• DB-397568

• MDL： MFCD12498698
• Inchi： 1S/C13H11Cl2NO/c14-7-11-6-12(15)13(8-16-11)17-9-10-4-2-1-3-5-10/h1-6,8H,7,9H2
• InChI Key： HKZQPUHZXRZWHR-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=NC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.02200
• Monoisotopic Mass: 267.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Melting Point: 82-84°
• PSA: 22.12000
• LogP: 4.05280

Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)-

Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy)

Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) is a highly specialized organic compound with the CAS number 62811-98-7. This compound belongs to the class of heterocyclic aromatic compounds, specifically a pyridine derivative, and is characterized by its unique substitution pattern. The molecule features a pyridine ring with substituents at positions 2, 4, and 5. At position 2, there is a chloromethyl group (-CH2Cl), at position 4, a chlorine atom (Cl), and at position 5, a phenylmethoxy group (-OCH2C6H5). These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the desired substituents. The presence of electron-withdrawing groups like chlorine and chloromethyl enhances the electrophilic character of the pyridine ring, making it more reactive towards nucleophilic substitutions. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions and improve yield.

One of the most significant applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The pyridine ring serves as a versatile scaffold for drug design due to its ability to form hydrogen bonds and interact with biological targets. For instance, derivatives of Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) have been investigated for their potential as kinase inhibitors in cancer therapy. Researchers have reported that the phenylmethoxy group plays a crucial role in enhancing the compound's bioavailability and selectivity towards specific kinase targets.

In addition to pharmaceutical applications, Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) has also found utility in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation makes it a promising candidate for developing new herbicides or fungicides. Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with enzyme active sites, providing insights into its mechanism of action.

The physical properties of Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) are also noteworthy. It has a melting point of approximately 105°C and a boiling point around 300°C, making it suitable for various thermal processing applications. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and acetonitrile. These properties are advantageous in chromatographic separations and purification processes.

From an environmental perspective, understanding the degradation pathways of Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) is critical for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes hydroxylation at the chloromethyl group, leading to the formation of less toxic byproducts. This finding highlights its potential for safe disposal in industrial settings.

In conclusion, Pyridine, 4-chloro-2-(chloromethyl)-5-(phenylmethoxy) (CAS No: 62811-98-7) is a versatile compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing chemical science.